Cas no 114306-97-7 (3H-Pyrazol-3-one, 1-(4-aminophenyl)-1,2-dihydro-5-methyl-)

3H-Pyrazol-3-one, 1-(4-aminophenyl)-1,2-dihydro-5-methyl- structure
114306-97-7 structure
Product Name:3H-Pyrazol-3-one, 1-(4-aminophenyl)-1,2-dihydro-5-methyl-
CAS No:114306-97-7
MF:C10H11N3O
MW:189.213841676712
MDL:MFCD00020702
CID:1202333
PubChem ID:291844
Update Time:2025-04-20

3H-Pyrazol-3-one, 1-(4-aminophenyl)-1,2-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one, 1-(4-aminophenyl)-1,2-dihydro-5-methyl-
    • 1-(4-aminophenyl)-1,2-dihydro-5-methyl-3H-Pyrazol-3-one
    • 2-(4-aminophenyl)-3-methyl-1H-pyrazol-5-one
    • DTXSID10303216
    • DA-15306
    • WS-02692
    • 1-(4-Aminophenyl)-5-methyl-1H-pyrazol-3(2H)-one
    • 1-(4-aminophenyl)-5-methyl-2,3-dihydro-1H-pyrazol-3-one
    • NSC157398
    • NKCTXWJKFFORDT-UHFFFAOYSA-N
    • AB01283
    • NSC-157398
    • 1-(4-Aminophenyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
    • SCHEMBL3835955
    • 2-(4-aminophenyl)-3-methyl-pyrazoline-5-one
    • 114306-97-7
    • D85516
    • MDL: MFCD00020702
    • Inchi: 1S/C10H11N3O/c1-7-6-10(14)12-13(7)9-4-2-8(11)3-5-9/h2-6H,11H2,1H3,(H,12,14)
    • InChI Key: NKCTXWJKFFORDT-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)N(C2C=CC(=CC=2)N)N1

Computed Properties

  • Exact Mass: 189.090211983g/mol
  • Monoisotopic Mass: 189.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 58.4Ų

3H-Pyrazol-3-one, 1-(4-aminophenyl)-1,2-dihydro-5-methyl- Pricemore >>

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